Cas no 2034283-21-9 (3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide)

• Product Name: 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide
• CAS No: 2034283-21-9
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 5377414
• Update Time: 2025-08-04

3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide

• Inchi： 1S/C19H20N4O/c20-12-16-3-1-4-17(11-16)19(24)22-13-15-6-9-23(10-7-15)18-5-2-8-21-14-18/h1-5,8,11,14-15H,6-7,9-10,13H2,(H,22,24)
• InChI Key： FIIFQVDFDOSFBI-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=CC=CN=C2)CC1)(=O)C1=CC=CC(C#N)=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.0±30.0 °C(Predicted)
• pka: 13.84±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide

Comprehensive Overview of 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide (CAS No. 2034283-21-9)

3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide (CAS No. 2034283-21-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring a cyano group and a piperidinyl-pyridinyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in treating neurological and metabolic disorders.

In recent years, the demand for highly selective small molecules like 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide has surged, driven by the growing focus on precision medicine and targeted therapies. The compound's structural versatility allows it to interact with specific biological targets, making it a valuable candidate for kinase inhibition and receptor modulation. Its CAS No. 2034283-21-9 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

One of the key reasons behind the popularity of 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide is its potential role in addressing neurodegenerative diseases, a hot topic in medical science. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the compound's binding affinity and pharmacokinetic properties. This aligns with the broader trend of integrating machine learning and cheminformatics to accelerate the identification of novel therapeutics.

From a synthetic chemistry perspective, the preparation of 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. The compound's high purity and stability under standard laboratory conditions make it suitable for extensive in vitro and in vivo studies. Its molecular weight and solubility profile are also critical factors considered during formulation development.

The pharmacological potential of CAS No. 2034283-21-9 extends to its possible applications in cancer research, where it is investigated for its ability to modulate cell signaling pathways. Given the increasing prevalence of personalized cancer treatments, this compound's selective inhibition capabilities are of particular interest. Additionally, its low toxicity profile in preliminary studies suggests it could be a promising lead compound for further optimization.

In the context of sustainable chemistry, the synthesis of 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide is being refined to minimize environmental impact. Green chemistry principles, such as catalyst efficiency and waste reduction, are being applied to enhance the compound's synthetic accessibility. This aligns with the global push toward eco-friendly pharmaceutical production, a topic frequently discussed in scientific forums and industry conferences.

Another area of exploration for 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide is its potential use in diagnostic imaging. The compound's fluorescent properties and binding specificity could make it a valuable tool for molecular imaging, aiding in the early detection of diseases. This application is particularly relevant in the era of precision diagnostics, where non-invasive techniques are prioritized.

As the scientific community continues to investigate CAS No. 2034283-21-9, its patent landscape and commercial availability are also under scrutiny. Companies specializing in custom synthesis and contract research are offering this compound to support academic and industrial projects. The growing interest in collaborative research models further underscores the importance of such specialized chemicals in accelerating innovation.

In summary, 3-Cyano-N-[[1-(3-pyridinyl)-4-piperidinyl]methyl]benzamide (CAS No. 2034283-21-9) represents a fascinating intersection of medicinal chemistry, drug discovery, and biotechnology. Its multifaceted applications, from neuroprotection to cancer therapy, highlight its potential to address some of the most pressing challenges in modern healthcare. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to play a pivotal role in shaping the future of therapeutic development.